Ethyl 3,5-dichloropyrazine-2-carboxylate
Overview
Description
Ethyl 3,5-dichloropyrazine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceuticals and agrochemicals. The compound is synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of Ethyl 3,5-dichloropyrazine-2-carboxylate varies depending on its application. In anticancer studies, the compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. In antimicrobial and antifungal studies, the compound has been shown to inhibit the growth of microorganisms by disrupting the cell membrane. In photodynamic therapy, the compound is activated by light, which leads to the production of reactive oxygen species that can damage cancer cells.
Biochemical and Physiological Effects:
Ethyl 3,5-dichloropyrazine-2-carboxylate has been shown to have various biochemical and physiological effects. In anticancer studies, the compound has been shown to reduce tumor growth and induce apoptosis in cancer cells. In antimicrobial and antifungal studies, the compound has been shown to inhibit the growth of microorganisms. In photodynamic therapy, the compound has been shown to produce reactive oxygen species that can damage cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 3,5-dichloropyrazine-2-carboxylate in lab experiments include its potential applications in pharmaceuticals and agrochemicals, its ability to induce apoptosis in cancer cells, and its ability to inhibit the growth of microorganisms. The limitations of using the compound in lab experiments include its toxicity and potential side effects, as well as its limited availability and high cost.
Future Directions
For the study of Ethyl 3,5-dichloropyrazine-2-carboxylate include further exploration of its potential applications and optimization of its dosage and delivery methods.
Synthesis Methods
Ethyl 3,5-dichloropyrazine-2-carboxylate can be synthesized using various methods, including the reaction of 3,5-dichloropyrazine-2-carboxylic acid with ethyl alcohol in the presence of a dehydrating agent. Another method involves the reaction of 3,5-dichloropyrazine-2-carboxylic acid with thionyl chloride, followed by the reaction with ethyl alcohol. The yield and purity of the compound depend on the method used for synthesis.
Scientific Research Applications
Ethyl 3,5-dichloropyrazine-2-carboxylate has potential applications in pharmaceuticals and agrochemicals. In pharmaceuticals, the compound has been studied for its anticancer, antimicrobial, and antifungal properties. The compound has also been studied for its potential use as a photosensitizer in photodynamic therapy. In agrochemicals, the compound has been studied for its potential use as a pesticide and herbicide.
properties
IUPAC Name |
ethyl 3,5-dichloropyrazine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O2/c1-2-13-7(12)5-6(9)11-4(8)3-10-5/h3H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDQSZLFJRHJQGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(N=C1Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,5-dichloropyrazine-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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